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Compound of Interest

Compound Name: Daclatasvir-dé

Cat. No.: B15567006

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data, handling
precautions, and key experimental considerations for Daclatasvir-d6. The information is
intended to support researchers, scientists, and drug development professionals in the safe
and effective use of this compound in a laboratory setting.

Chemical and Physical Properties

Daclatasvir-dé6 is a deuterated form of Daclatasvir, a potent inhibitor of the hepatitis C virus
(HCV) non-structural protein 5A (NS5A). The deuteration makes it a suitable internal standard
for mass spectrometry-based quantification of Daclatasvir.
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Chemical Name

N,N'-[[1,1"-biphenyl]-4,4'-diylbis[1H-imidazole-
5,2-diyl-(2S)-2,1-pyrrolidinediyl[(1S)-1-(1-
methylethyl)-2-oxo-2,1-ethanediyl]]]bis-carbamic
acid, C,C'-di(methyl-d3) ester[1]

CAS Number 1801709-41-0[1]

Molecular Formula CaoH44DeNsOs

Molecular Weight 744.9 g/mol

Appearance A solid[2]

Solubility Soluble in DMSO and Methanol[2]

Storage Temperature

-20°C[2]

Stability

> 4 years at -20°C[2]

Safety Data

The following table summarizes the key safety information for Daclatasvir-d6, based on the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.

Hazard Class

GHS Classification

Acute Toxicity (Oral)

Category 4 - H302: Harmful if swallowed[1]

Skin Corrosion/Irritation

Not classified as an irritant[1]

Eye Damage/Irritation

Not classified as an irritant[1]

Sensitization

No sensitizing effects known[1]

Carcinogenicity

Not listed by IARC, NTP, or OSHA[1]

Note: Specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) are not available in the provided safety data sheets. The GHS

classification "Harmful if swallowed" indicates a moderate acute oral toxicity.
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Handling Precautions

Strict adherence to the following handling precautions is essential to ensure the safety of
laboratory personnel.

Personal Protective Equipment (PPE)

o Eye Protection: Wear appropriate safety glasses with side shields.

o Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be
inspected before use and disposed of properly after handling.

o Body Protection: Wear a laboratory coat.

o Respiratory Protection: Not required for normal handling of small quantities. If dust is
generated, use a NIOSH-approved respirator.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.

General Hygiene Practices

e Wash hands thoroughly after handling and before breaks.
e Do not eat, drink, or smoke in the laboratory.
e Avoid breathing dust, fumes, or vapors.[1]

» Avoid prolonged or repeated exposure.[1]

Storage

e Store in a tightly sealed container at -20°C.[2]

o Keep away from sources of ignition.[1]

Spills and Disposal
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e Spills: In case of a spill, wear appropriate PPE. Mechanically pick up the solid material and
place it in a suitable container for disposal. Avoid generating dust.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures

Exposure Route First Aid Procedure

If swallowed, immediately call a poison control

Ingestion
center or doctor.[1]
) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.
Skin Contact Wash off with soap and plenty of water.

Rinse thoroughly with plenty of water for at least

Eye Contact ] o
15 minutes and consult a physician.[1]

Experimental Protocols
Preparation of a Standard Solution

This protocol describes the preparation of a 1 mg/mL stock solution of Daclatasvir-d6, which
can be further diluted to create working standards for analytical purposes such as LC-MS.

Materials:

Daclatasvir-d6 solid

Dimethyl sulfoxide (DMSO) or Methanol, analytical grade

Calibrated analytical balance

Volumetric flask (e.g., 1 mL or 5 mL)

Pipettes

Procedure:
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e Weighing: Accurately weigh a precise amount of Daclatasvir-d6 (e.g., 1 mg) using a
calibrated analytical balance.

 Dissolution: Transfer the weighed solid into a clean volumetric flask.

e Solvent Addition: Add a small amount of the chosen solvent (DMSO or Methanol) to the flask
to dissolve the solid completely.

¢ Volume Adjustment: Once the solid is fully dissolved, add the solvent to the flask up to the
calibration mark.

e Mixing: Cap the flask and invert it several times to ensure a homogeneous solution.

o Storage: Store the prepared stock solution in a tightly sealed vial at -20°C, protected from
light.

Mechanism of Action and Experimental Workflow

The following diagrams illustrate the mechanism of action of Daclatasvir and a general
workflow for its safe handling in a laboratory setting.
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Caption: Mechanism of action of Daclatasvir.
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Caption: Safe handling workflow for Daclatasvir-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15567006#daclatasvir-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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